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Compound of Interest

Compound Name: Dactylol

Cat. No.: B1237840

For Researchers, Scientists, and Drug Development Professionals: An in-depth guide to the
total synthesis of the marine sesquiterpenoids Dactylol and Africanol, presenting a
comparative analysis of prominent synthetic routes. This guide provides detailed experimental
protocols, quantitative data, and visual representations of the synthetic pathways to aid in
understanding and potentially adapting these methodologies for other complex molecule
synthesis.

Dactylol and Africanol, two structurally intriguing marine sesquiterpenoids, have garnered
significant attention from the synthetic chemistry community due to their unique carbon
skeletons. Both natural products feature a bicyclo[6.3.0]Jundecane core, with Africanol
possessing an additional cyclopropane ring. This guide delves into a comparative analysis of
two distinct and notable total syntheses for each of these molecules: the Ring-Closing
Metathesis (RCM) approach and a [3+5] annulation strategy for Dactylol, and two convergent
strategies for Africanol, one of which is lauded for its elegance and efficiency.

Comparative Overview of Synthetic Strategies

The total synthesis of complex natural products like Dactylol and Africanol presents a
formidable challenge, inspiring the development of innovative and efficient synthetic
methodologies. The approaches detailed below showcase a range of strategic bond formations
and highlight the evolution of synthetic organic chemistry.
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Synthetic Pathways and Methodologies
The Synthesis of Dactylol

1. Furstner and Langemann's Ring-Closing Metathesis (RCM) Approach

This synthesis is characterized by its convergent nature and the strategic application of a ring-

closing metathesis reaction to construct the challenging eight-membered ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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